Cas no 22425-81-6 (Arjunolsaeure-methylester)
Arjunolsaeure-methylester structure
Product Name:Arjunolsaeure-methylester
CAS No:22425-81-6
MF:C31H50O5
MW:502.725710391998
CID:1995836
PubChem ID:21594191
Update Time:2025-04-21
Arjunolsaeure-methylester Chemical and Physical Properties
Names and Identifiers
-
- Arjunolsaeure-methylester
- Bayogenin methyl ester
- (2beta,3beta,4alpha)-2,3,23-Trihydroxy-olean-12-en-28-oic acid methyl ester
- 22425-81-6
- FS-8007
- methyl (4aS,6aR,6aS,6bR,8aR,9R,10R,11S,12aR,14bS)-10,11-dihydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate
- METHYL (4AS,6AS,6BR,8AR,9R,10R,11S,12AR,12BR,14BS)-10,11-DIHYDROXY-9-(HYDROXYMETHYL)-2,2,6A,6B,9,12A-HEXAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLATE
- AKOS040735293
-
- Inchi: 1S/C31H50O5/c1-26(2)12-14-31(25(35)36-7)15-13-29(5)19(20(31)16-26)8-9-23-27(3)17-21(33)24(34)28(4,18-32)22(27)10-11-30(23,29)6/h8,20-24,32-34H,9-18H2,1-7H3/t20-,21-,22+,23+,24-,27-,28-,29+,30+,31-/m0/s1
- InChI Key: PQQIABJSQBQEFM-VITDCEDBSA-N
- SMILES: O[C@H]1[C@H](C[C@@]2(C)[C@H]([C@]1(C)CO)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)OC)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O
Computed Properties
- Exact Mass: 502.36582469g/mol
- Monoisotopic Mass: 502.36582469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 36
- Rotatable Bond Count: 3
- Complexity: 957
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (6.0E-4 g/L) (25 ºC),
Arjunolsaeure-methylester Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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